![molecular formula C17H12ClNO2S2 B4538890 5-(2-chlorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4538890.png)
5-(2-chlorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one
Description
- Synthesis Analysis: The synthesis of thiazolidin-4-one derivatives often involves a Knoevenagel condensation process. The synthesis is usually characterized by spectroscopic methods such as FT-IR, NMR, and sometimes X-ray diffraction studies to confirm the structure. For example, a similar compound, 2-thioxo-3N-(2-methoxyphenyl)−5 [4′-methyl-3′N-(2′-methoxyphenyl) thiazol-2′(3′H)-ylidene] thiazolidin-4-one, was synthesized and its structure confirmed through X-ray diffraction and various spectroscopic methods (Yahiaoui et al., 2019).
Molecular Structure Analysis
- X-Ray Diffraction and Computational Studies: These compounds are typically analyzed using X-ray diffraction to determine their crystal structure. Computational studies using density functional theory (DFT) are often conducted to understand the molecular geometry and electronic structure, providing insights into the compound's stability and interactions. An example is the study of a related compound where X-ray diffraction and DFT were used to analyze its structure (Rahmani et al., 2017).
Chemical Reactions and Properties
- Reactivity: Thiazolidin-4-ones exhibit diverse chemical reactivity, often forming various derivatives through reactions with different reagents. The nature of the substituents significantly influences their chemical behavior. For instance, 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines show varied reactivity with nitrile oxides (Kandeel & Youssef, 2001).
Physical Properties Analysis
- Crystallography and Spectroscopy: The physical properties of these compounds, including their crystallographic and spectroscopic characteristics, are essential for understanding their stability and potential applications. Studies often focus on their solid-state behavior using techniques like Hirshfeld surface analysis and fingerprint plots (Khelloul et al., 2016).
properties
IUPAC Name |
(5Z)-5-[(2-chlorophenyl)methylidene]-3-(3-methoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClNO2S2/c1-21-13-7-4-6-12(10-13)19-16(20)15(23-17(19)22)9-11-5-2-3-8-14(11)18/h2-10H,1H3/b15-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REYZEKSSUXNJJR-DHDCSXOGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=O)C(=CC3=CC=CC=C3Cl)SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)N2C(=O)/C(=C/C3=CC=CC=C3Cl)/SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClNO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-5-[(2-chlorophenyl)methylidene]-3-(3-methoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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